Cas no 146779-42-2 (2,3,4-trinitro-1H-Pyrrole)

• Product name: 2,3,4-trinitro-1H-Pyrrole
• CAS No: 146779-42-2
• MF: C₄H₂N₄O₆
• MW: 202.08188
• CID: 1106329
• PubChem ID: 10262230

2,3,4-trinitro-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trinitro-1H-Pyrrole
• 1H-pyrrole, 2,3,4-trinitro-
• 146779-42-2
• trinitropyrrole

• Inchi： InChI=1S/C4H2N4O6/c9-6(10)2-1-5-4(8(13)14)3(2)7(11)12/h1,5H
• InChI Key： UQZLUBGUFYOZDQ-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(N1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.99746
• Monoisotopic Mass: 201.99743380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 145.21